Cas no 52831-99-9 (α-Chlorocyclohexanecarbonyl Chloride)
52831-99-9 structure
Product Name:α-Chlorocyclohexanecarbonyl Chloride
CAS No:52831-99-9
MF:C7H10Cl2O
MW:181.059700489044
CID:937536
PubChem ID:12228222
Update Time:2025-04-19
α-Chlorocyclohexanecarbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- cyclohexanecarbonyl chloride, 1-chloro- (9ci)
- 1-chlorocyclohexane-1-carbonyl chloride
- Cyclohexanecarbonyl chloride, 1-chloro-
- alpha-Chlorocyclohexanecarbonyl Chloride
- EN300-746908
- 1-Chlorocyclohexanecarbonyl chloride
- DB-326128
- 1-Chloro-cyclohexanecarbonyl chloride
- 52831-99-9
- AWIAZXPQRSJZCF-UHFFFAOYSA-N
- 1-Chloro-1-cyclohexanecarboxylic acid chloride
- DTXSID50481406
- SCHEMBL2002432
- 1-Chlorocyclohexanecarbonylchloride
- α-Chlorocyclohexanecarbonyl Chloride
-
- Inchi： 1S/C7H10Cl2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
- InChI Key： AWIAZXPQRSJZCF-UHFFFAOYSA-N
- SMILES： ClC1(C(=O)Cl)CCCCC1
Computed Properties
- Exact Mass: 180.0108703g/mol
- Monoisotopic Mass: 180.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
α-Chlorocyclohexanecarbonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C371373-500mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 500mg |
$ 684.00 | 2023-04-18 | ||
| TRC | C371373-1g |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 1g |
$ 800.00 | 2023-09-08 | ||
| TRC | C371373-2.5g |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 2.5g |
$ 1870.00 | 2022-04-01 | ||
| Chemenu | CM463927-100mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 100mg |
$303 | 2024-07-15 | |
| Chemenu | CM463927-250mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 250mg |
$423 | 2024-07-15 | |
| Chemenu | CM463927-500mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 500mg |
$714 | 2024-07-15 | |
| Chemenu | CM463927-1g |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 1g |
$906 | 2024-07-15 | |
| TRC | C371373-1000mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 1g |
$ 1200.00 | 2023-04-18 | ||
| TRC | C371373-2500mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 2500mg |
$ 2256.00 | 2023-04-18 | ||
| Aaron | AR00DSJ2-50mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95% | 50mg |
$265.00 | 2025-01-24 |
α-Chlorocyclohexanecarbonyl Chloride Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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